Cas no 51941-16-3 (2H-Imidazole-2-thione,1,3-dihydro-1-methyl-5-(3-pyridinyl)-)

• Product Name: 2H-Imidazole-2-thione,1,3-dihydro-1-methyl-5-(3-pyridinyl)-
• CAS No: 51941-16-3
• MF: C₉H₉N₃S
• MW: 191.252859830856
• CID: 371051
• PubChem ID: 3037578
• Update Time: 2025-04-19

2H-Imidazole-2-thione,1,3-dihydro-1-methyl-5-(3-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 2H-Imidazole-2-thione,1,3-dihydro-1-methyl-5-(3-pyridinyl)-
• 1-METHYL-5-PYRIDIN-3-YL-1H-IMIDAZOLE-2-THIOL
• 3-methyl-4-pyridin-3-yl-1H-imidazole-2-thione
• KC 6141
• KC-6141
• 51941-16-3
• SCHEMBL2545857
• 1-Methyl-2-mercapto-5-(3-pyridyl)imidazole
• DTXSID90199917
• AKOS006290743
• DEUPXTPWWLUQRX-UHFFFAOYSA-N
• 1-methyl-5-(3-pyridinyl)-1,3-dihydro-2H-imidazole-2-thione
• 1-methyl-2-mercapto-5-(3-pyridyl)-imidazole
• 1,3-Dihydro-1-methyl-5-(3-pyridinyl)-2H-imidazole-2-thione

• Inchi： 1S/C9H9N3S/c1-12-8(6-11-9(12)13)7-3-2-4-10-5-7/h2-6H,1H3,(H,11,13)
• InChI Key： DEUPXTPWWLUQRX-UHFFFAOYSA-N
• SMILES： S=C1NC=C(C2C=NC=CC=2)N1C

Computed Properties

• Exact Mass: 191.05200
• Monoisotopic Mass: 191.05171847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 60.2Ų

Experimental Properties

• PSA: 69.51000
• LogP: 1.77080